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Executive Summary: Ethyl 6-oxooctanoate is a bifunctional organic molecule belonging to the
class of keto-esters. Possessing both a ketone and an ester functional group, it serves as a
versatile building block in organic synthesis. This guide provides an in-depth analysis of its
chemical structure, IUPAC nomenclature, and physicochemical properties. While direct
applications in drug development are not extensively documented, this paper delves into the
synthesis and critical role of its close structural analog, ethyl 8-chloro-6-oxooctanoate, as a key
intermediate in the industrial production of Lipoic Acid, a potent antioxidant with significant
therapeutic interest. The methodologies, experimental rationale, and applications discussed
herein are tailored for researchers, chemists, and professionals in the field of drug discovery
and development.

Chemical Identity and Structure

Ethyl 6-oxooctanoate is characterized by an eight-carbon chain, featuring a ketone group at
the 6-position and an ethyl ester at the 1-position. This unique arrangement of functional
groups allows for a variety of chemical transformations, making it a valuable synthon.
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IUPAC Name and Synonyms

e |[UPAC Name: ethyl 6-oxooctanoate[1]

e Synonyms: 6-Oxooctanoic acid ethyl ester, Ethyl 6-keto-octanoate, Octanoic acid, 6-oxo-,
ethyl ester[1]

Chemical Structure

The structure contains a linear six-carbon backbone linking the propionyl group (ketone) and
the ethyl carboxylate group (ester).

Caption: Figure 1: 2D representation of the ethyl 6-oxooctanoate molecule.

Key Chemical Identifiers

Identifier Value Source
CAS Number 4233-58-3 [1]
Molecular Formula C10H1803 [1]
Molecular Weight 186.25 g/mol [1]
SMILES CCC(=0)CCccc(=0)0occ [1]

AWEDPHYBDIDQEC-
InChlKey [1]
UHFFFAOYSA-N

Physicochemical Properties

The physicochemical properties of a compound are critical for predicting its behavior in both
chemical reactions and biological systems. The computed properties for ethyl 6-oxooctanoate
are summarized below.
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Property Value

Description

Source

XLogP3 1.3

A measure of

lipophilicity.

[1]

Topological Polar
poiog 43.4 A2
Surface Area

Predicts transport
properties in biological

systems.

[1]

Hydrogen Bond Donor

Count

The number of
hydrogen atoms
attached to
electronegative

atoms.

[1]

Hydrogen Bond

Acceptor Count

The number of
electronegative atoms
(O, N).

[1]

Rotatable Bond Count 8

The number of bonds

that can rotate freely.

[1]

Spectroscopic Profile

Spectroscopic analysis is essential for the structural elucidation and quality control of chemical

compounds. Based on its functional groups, the expected spectral characteristics for ethyl 6-

oxooctanoate are as follows.
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Expected .
Spectroscopy Feature . Rationale
Wavenumber/Shift

Characteristic
FT-IR C=0 Stretch (Ketone) ~1715cm1 absorption for an

aliphatic ketone.

Characteristic

absorption for an
FT-IR C=0 Stretch (Ester) ~1735-1750 cm~1 ) p-

aliphatic ester

carbonyl group.[2]

Corresponds to the
FT-IR C-O Stretch (Ester) ~1250-1230 cm™1 stretching vibration of
the ester C-O bond.[2]

Carbonyl Carb Typical chemical shift
arpon arbon
e MR g ~205-215 ppm for a ketone carbonyl
(Ketone) ;
carbon.

Carbonyl Carb Typical chemical shift
arbonyl Carbon
FCNMR ’ ~170-175 ppm for an ester carbonyl
(Ester) ;
carbon.

OCH-CH Protons on the carbon
- >CHs
“HNMR ~4.1 ppm (quartet) adjacent to the ester
(Methylene)
oxygen.

Protons on the
1H NMR -OCH2CHs (Methyl) ~1.2 ppm (triplet) terminal methyl group
of the ethyl ester.

Corresponds to the
Molecular lon Peak ]
Mass Spec (GC-MS) M) m/z = 186 molecular weight of
the compound.[1]

Synthesis and Manufacturing Insights

The synthesis of keto-esters often requires careful selection of starting materials and protective
group strategies to avoid self-condensation or other side reactions. While specific high-yield
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syntheses for ethyl 6-oxooctanoate are proprietary, a publicly documented industrial synthesis
of the closely related and highly valuable intermediate, ethyl 8-chloro-6-oxooctanoate, provides
significant insight into the manufacturing logic for this class of compounds.[3]

This process, used in the synthesis of Lipoic Acid, involves a Friedel-Crafts-type acylation of
ethylene.[3]
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Reactants:
- 6-chloro-6-oxohexanoic acid ethyl ester
- Ethylene Gas

1. Charge Reactor

Catalyst Loading:
- Aluminum Trichloride (AICI3)
- Solvent: Dichloroethane

2. Initiate Reaction

Addition Reaction (Acylation)
- Temperature controlled at 20-25°C
- Ethylene bubbled for ~3 hours

3. Quench

Hydrolysis Preparation
- Addition-reaction liquid transferred
- Mixed with a large volume of water (1:10 w/w)

4. Exothermic Control

Controlled Hydrolysis
- Mixture circulated through a graphite condenser
- Temperature maintained below 35°C

5. Phase Separation

Workup & Separation
- Reaction allowed to settle for 1 hour
- Organic and aqueous layers are separated

6. Isolation

Final Product:
Ethyl 8-chloro-6-oxooctanoate

Click to download full resolution via product page

Caption: Figure 2: Industrial workflow for the synthesis of ethyl 8-chloro-6-oxooctanoate.
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Experimental Protocol: Synthesis of Ethyl 8-chloro-6-
oxooctanoate

The following protocol is adapted from established patent literature.[3]

e Reactor Charging: A suitable reaction vessel is charged with dichloroethane, followed by the
addition of aluminum trichloride (AICI3) as the Lewis acid catalyst. The mixture is cooled to
10-18°C.

» Addition of Acyl Chloride: 6-chloro-6-oxohexanoic acid ethyl ester is added dropwise,
maintaining the internal temperature between 20-25°C.

o Ethylene Acylation: Ethylene gas is bubbled through the reaction mixture for approximately 3
hours to form the addition product.

o Controlled Hydrolysis: The resulting reaction solution, containing an aluminum trichloride
complex, is transferred to a hydrolysis tank containing a significant volume of water.

o Causality: This step is highly exothermic due to the hydrolysis of the AICIs complex. The
patent describes a critical engineering control: the mixture is continuously circulated
through an external graphite condenser to efficiently dissipate heat and maintain the
temperature below 35°C. This prevents side reactions and improves yield and safety.[3]

o Workup: After hydrolysis is complete (approx. 45-60 minutes), the mixture is allowed to
settle. The organic layer is separated from the aqueous layer to yield the crude ethyl 8-
chloro-6-oxooctanoate.

This protocol highlights a self-validating system where temperature control during hydrolysis is
the critical parameter for success, directly impacting both yield and product purity.

Applications in Medicinal Chemistry and Drug
Development

The primary significance of this chemical scaffold in drug development is demonstrated by the
use of ethyl 8-chloro-6-oxooctanoate as a pivotal intermediate in the synthesis of a-Lipoic Acid.
[3][4][5] Lipoic Acid is a naturally occurring antioxidant that plays a crucial role in mitochondrial
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dehydrogenase enzyme complexes and is widely used in dietary supplements and investigated
for the treatment of diabetic neuropathy and other oxidative stress-related conditions.

The synthetic pathway leverages the keto-ester functionality to construct the final dithiolane
ring of Lipoic Acid.

Ethyl 8-chloro-6-oxooctanoate

e.g., NaBHa

(Reduction of Ketone)

e.g., SOClz

(Chlorination of AlcohoD

Intermediate:
6,8-Dichlorooctanoic acid ethyl ester

l

Cyclization with Thiolating Agent
(e.g., Sodium Disulfide)

o-Lipoic Acid

Click to download full resolution via product page

Caption: Figure 3: Synthetic pathway from the intermediate to a-Lipoic Acid.

The synthesis illustrates the utility of the keto-ester. The ketone at the 6-position is first reduced
to a hydroxyl group, which is subsequently converted to a second chloride, yielding 6,8-
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dichlorooctanoic acid ethyl ester.[3] This dichloro-intermediate is then treated with a sulfur
source to form the characteristic five-membered dithiolane ring of Lipoic Acid.

Conclusion

Ethyl 6-oxooctanoate represents a foundational chemical structure with inherent synthetic
potential due to its dual functionality. While it may serve as a versatile building block for various
research applications, its most impactful contribution to the pharmaceutical and nutraceutical
industries is demonstrated through its chlorinated analog, ethyl 8-chloro-6-oxooctanoate. The
robust industrial synthesis of this key intermediate underscores the importance of process
control and chemical engineering in translating laboratory chemistry to large-scale production.
Its role in the synthesis of the vital antioxidant Lipoic Acid solidifies the relevance of this keto-
ester scaffold to professionals engaged in drug development and medicinal chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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